Cadmium potassium iodide (1/1/3)
Description
Synthesis Analysis
The synthesis of cadmium iodide involves the addition of cadmium metal, or its oxide, hydroxide, or carbonate to hydroiodic acid. Alternatively, the compound can be made by heating cadmium with iodine . Potassium iodide is prepared by reacting iodine with potassium hydroxide . The synthesis of cadmium potassium iodide (1/1/3) specifically is not well-documented in the available literature.Molecular Structure Analysis
Cadmium iodide has a crystal structure typical for compounds of the form MX2 with strong polarization effects. The iodide anions in CdI2 form a hexagonal close-packed lattice, while the cadmium cations occupy all of the octahedral holes in alternating layers . A molecule of potassium iodide consists of one potassium cation and one iodide anion, which are held together by an ionic bond .Chemical Reactions Analysis
Cadmium iodide can react with aqueous ammonia to precipitate white cadmium hydroxide, which dissolves in excess ammonia . Potassium iodide can be oxidized into an I2 molecule by introducing an oxidizing agent to it .Physical And Chemical Properties Analysis
Cadmium iodide is a white hygroscopic solid with a density of 5.640 g/cm3. It has a melting point of 387 °C and a boiling point of 742 °C . Potassium iodide appears as cubical crystals, powder, or white granules. It has a density of 3.12 g/cm3, a melting point of 681 °C, and a boiling point of 1,330 °C .Safety And Hazards
Cadmium iodide is considered hazardous. It is toxic if swallowed or inhaled, and it is suspected of causing cancer. It may cause damage to organs through prolonged or repeated exposure . Potassium iodide is generally safe for use but can cause side effects such as vomiting, diarrhea, abdominal pain, rash, and swelling of the salivary glands .
properties
IUPAC Name |
potassium;cadmium(2+);triiodide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Cd.3HI.K/h;3*1H;/q+2;;;;+1/p-3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ONWZIEXVOQBIBV-UHFFFAOYSA-K |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[K+].[Cd+2].[I-].[I-].[I-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
CdI3K |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20648448 |
Source
|
| Record name | Cadmium potassium iodide (1/1/3) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20648448 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
532.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Cadmium potassium iodide (1/1/3) | |
CAS RN |
14429-88-0 |
Source
|
| Record name | Cadmium potassium iodide (1/1/3) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20648448 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[(1R,2S,3S,4S,5R)-3,4-Diacetyloxy-6,8-dioxabicyclo[3.2.1]octan-2-yl] acetate](/img/structure/B80189.png)
